Diphenethylphosphinylchloride
Description
Diphenethylphosphinylchloride (hypothetical structure: (C₆H₅CH₂CH₂)₂P(O)Cl) is an organophosphorus compound characterized by two phenethyl groups bonded to a phosphorus center, which is also attached to a phosphoryl oxygen (P=O) and a chlorine atom. This article compares it with structurally similar compounds, focusing on molecular characteristics, applications, and research findings.
Properties
CAS No. |
88501-44-4 |
|---|---|
Molecular Formula |
C16H18ClOP |
Molecular Weight |
292.74 g/mol |
IUPAC Name |
2-[chloro(2-phenylethyl)phosphoryl]ethylbenzene |
InChI |
InChI=1S/C16H18ClOP/c17-19(18,13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16/h1-10H,11-14H2 |
InChI Key |
RZDCQRFRRMHMCY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CCP(=O)(CCC2=CC=CC=C2)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Gaps
- Diphenylphosphinic chloride : Gas-phase spectral data () confirm its stability under inert conditions .
- Chlorodiphenylphosphine : Synergistic use with palladium catalysts reported in cross-coupling reactions, though specific studies are absent in the evidence .
- Dichloro(phenyl)phosphine: Limited toxicity data in the evidence; industrial applications prioritize its reactivity over safety studies .
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